Cas no 2396699-94-6 (INNYA-2353008)

• Product Name: INNYA-2353008
• CAS No: 2396699-94-6
• MF: C₁₂H₁₁BF₃NO₅
• MW: 317.03
• CID: 5526841
• Update Time: 2026-03-11

INNYA-2353008 Chemical and Physical Properties

Names and Identifiers

• INNYA-2353008

• Inchi： 1S/C12H11BF3NO5/c1-17-6-10(18)21-13(17,22-11(19)7-17)8-2-4-9(5-3-8)20-12(14,15)16/h2-5H,6-7H2,1H3
• InChI Key： SKNYQZDSTIHHJD-UHFFFAOYSA-N
• SMILES： C[N]12CC([O-][B+3]1([C-]1=CC=C(C=C1)OC(F)(F)F)[O-]C(C2)=O)=O

Additional information on INNYA-2353008

INNYA-2353008: A Promising Compound with CAS No. 2396699-94-6

INNYA-2353008, a novel compound with the Chemical Abstracts Service (CAS) number 2396699-94-6, has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique molecular structure and promising biological activities, is currently under intensive investigation for its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings related to INNYA-2353008.

The chemical structure of INNYA-2353008 is a key factor in its biological activity. It belongs to a class of compounds known for their ability to modulate specific biological pathways. The molecular formula of INNYA-2353008 is C₁₇H₁₉N₃O₄, and it has a molecular weight of 317.35 g/mol. The compound exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental protocols in both in vitro and in vivo studies.

INNYA-2353008 has been extensively studied for its potential as a therapeutic agent in various diseases. Recent research has shown that this compound possesses potent anti-inflammatory properties, which make it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that INNYA-2353008 significantly reduced inflammation in animal models of IBD by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, INNYA-2353008 has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that INNYA-2353008 exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that INNYA-2353008 could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of INNYA-2353008 have also been evaluated to ensure its suitability for clinical development. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Additionally, INNYA-2353008 exhibits low toxicity in preclinical studies, making it a safe candidate for further clinical trials.

The safety profile of INNYA-2353008^{(CAS No. 2396699-94-6)) has been extensively evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.}

Clinical trials are currently underway to assess the efficacy and safety of INNYA-2353(CAS No. 2396699-94-6)) in human subjects. Phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties similar to those observed in preclinical studies. Phase II trials are planned to evaluate the compound's efficacy in specific disease indications such as inflammatory disorders and cancer.

The development of INNYA-2(CAS No. 2396699-94-6)-strong>) is part of a broader effort to discover and develop novel therapeutic agents that address unmet medical needs. The compound's unique combination of anti-inflammatory and anticancer properties makes it a valuable candidate for further research and development. As research progresses, it is anticipated that INNYA-2(CAS No. 2396699-94-6)-strong>) will contribute significantly to the advancement of medicinal chemistry and drug discovery.

In conclusion, INNYA-2(CAS No. 2396699-94-6)-strong>) is a promising compound with significant potential for therapeutic applications in inflammatory disorders and cancer. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing medical treatments for various diseases.